N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide

• IUPAC Name: N-[6-[2-[(3-methyl-1,2-oxazol-5-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H15N5O3S/c1-8-6-12(22-19-8)16-11(20)7-23-13-5-4-10(17-18-13)15-14(21)9-2-3-9/h4-6,9H,2-3,7H2,1H3,(H,16,20)(H,15,17,21)
• InChI Key: GYSWZYGYEMVVHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3CC3
• Molecular Formula: C14H15N5O3S
• Molecular Weight: 333.37 g/mol

Description

The compound “N-[6-({[(3-methyl-1,2-oxazol-5-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide” is a complex organic molecule that contains several functional groups including an oxazole ring, a pyridazine ring, and a cyclopropane ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, oxazole derivatives are generally synthesized using a variety of methods, including cyclodehydration of amides and carboxylic acids. The synthesis of such complex molecules often involves multiple steps and requires careful control of reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxazole, pyridazine, and cyclopropane rings would contribute to the rigidity of the molecule, potentially affecting its chemical reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the oxazole ring is known to participate in a variety of reactions, including nucleophilic substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and reactivity, are determined by its molecular structure. For example, the presence of polar functional groups in this compound could enhance its solubility in polar solvents.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. This could involve in vitro and in vivo studies to determine its mechanism of action and potential therapeutic uses.